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Cat. No.: B041573 Get Quote

Introduction

Bromocyclopentane (C₅H₉Br) is an alkyl halide derivative of cyclopentane, presenting as a

colorless to light yellow liquid with a character similar to camphor.[1][2] It is a crucial precursor

and intermediate in various organic syntheses, including the preparation of pharmaceuticals

like cyclopentathiazide and the Grignard reagent used in the synthesis of Ketamine.[1][2][3]

Given its classification as a flammable liquid and skin irritant, a thorough understanding of its

properties and adherence to strict safety protocols are imperative for researchers, scientists,

and drug development professionals. This guide provides a comprehensive overview of the

safety data, handling precautions, and emergency procedures for Bromocyclopentane.

Hazard Identification and Classification
Bromocyclopentane is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).[4] The primary hazards are its

flammability and potential to cause skin irritation.[5][6]

Table 1: GHS Classification for Bromocyclopentane
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Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Flammable
Liquids

Category 3

H226:
Flammable
liquid and
vapor[7][8][9]

🔥 Warning

| Skin Corrosion/Irritation | Category 2 | H315: Causes skin irritation[5][6] | ❗ | Warning |

Precautionary Statements (Selected):[10][11]

Prevention: P210 - Keep away from heat, sparks, open flames, and hot surfaces. No

smoking.[10] P233 - Keep container tightly closed.[10] P240 - Ground/bond container and

receiving equipment.[10] P280 - Wear protective gloves/protective clothing/eye

protection/face protection.[10][11]

Response: P303+P361+P353 - IF ON SKIN (or hair): Take off immediately all contaminated

clothing. Rinse skin with water/shower.[10]

Storage: P403+P235 - Store in a well-ventilated place. Keep cool.[11]

Disposal: P501 - Dispose of contents/container to an approved waste disposal plant.[11]

Physical and Chemical Properties
Understanding the physical and chemical properties of Bromocyclopentane is fundamental to

its safe handling and storage.

Table 2: Physical and Chemical Data for Bromocyclopentane
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Property Value Source

Molecular Formula C₅H₉Br [7][10]

Molecular Weight 149.03 g/mol [9][10]

Appearance
Colorless to amber/light brown

liquid
[3][7]

Odor
Odorless to camphor-like

aroma
[7]

Boiling Point
137-139 °C (278.6-282.2 °F) at

760 mmHg
[3][7]

Flash Point 35 °C (95 °F) [3][7]

Density / Specific Gravity 1.390 g/mL at 25 °C [3][7]

Vapor Density 5.1 (Air = 1) [7][12]

Vapor Pressure 9.73 mmHg at 25 °C [3]

Water Solubility Immiscible [2][3]

Refractive Index n20/D 1.4881 [3]

| Stability | Stable under normal conditions.[3][7] Turns brown after long-standing. | |

Toxicological Information
The toxicological properties of Bromocyclopentane have not been fully investigated.[7][8][11]

[12] However, available data indicates specific hazards that must be managed.

Table 3: Summary of Toxicological Data
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Effect Finding Notes

Acute Toxicity

Shall not be classified as
acutely toxic.[5][6] No
specific LD50 or LC50 data
is available.[12]

The toxicological
properties have not been
fully investigated.[12]

Skin Corrosion/Irritation
Causes skin irritation

(Category 2).[5][6]

Hazardous in case of skin

contact (irritant).[12]

Serious Eye Damage/Irritation May cause eye irritation.[12]
Hazardous in case of eye

contact (irritant).[12]

Respiratory/Skin Sensitization No data available.[13]
Not classified as a sensitizer.

[6]

Carcinogenicity

Not classified as carcinogenic.

[6] No component is listed as a

carcinogen by IARC, ACGIH,

NTP, or OSHA.[8][11]

Mutagenicity/Reproductive

Toxicity

No data available.[7][13] Not

classified as germ cell

mutagenic or a reproductive

toxicant.[6]

Specific Target Organ Toxicity

(STOT)

Not classified for single or

repeated exposure.[6][7]

High concentrations may

damage the liver and have an

anesthetic effect.

| Symptoms of Overexposure | May include headache, dizziness, tiredness, nausea, and

vomiting.[7][13] | Inhalation of vapor may cause respiratory tract irritation.[12] |

Exposure Control and Personal Protection
Due to the lack of established exposure limits, stringent engineering controls and

comprehensive personal protective equipment are essential to minimize exposure.

Occupational Exposure Limits:
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OSHA PEL: Not available[10]

NIOSH REL: Not available[10]

ACGIH TLV: Not available[10]

Methodology for Exposure Control:

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a chemical fume

hood.[14]

Use local exhaust ventilation to control airborne concentrations.[5][12]

Employ explosion-proof electrical, ventilating, and lighting equipment to mitigate ignition

risks.[5][14]

Ensure eyewash stations and safety showers are readily accessible and proximal to the

workstation.[12]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield meeting standards

such as NIOSH (US) or EN 166 (EU).[8][14]

Skin Protection: Use chemical-resistant gloves (e.g., tested to EN 374).[5] Wear a lab coat

or flame-retardant antistatic protective clothing.[8][14]

Respiratory Protection: If ventilation is inadequate or in case of a spill, use an

approved/certified vapor respirator or a self-contained breathing apparatus (SCBA).[12]

[15]
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Hierarchy of Controls for Hazard Mitigation

Elimination

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)

Click to download full resolution via product page

Hierarchy of Controls for Hazard Mitigation.

Handling and Storage Procedures
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Adherence to standardized protocols for handling and storage is critical to preventing accidents

and ensuring chemical stability.

Experimental Protocol: Safe Handling

Pre-Use: Read and understand the Safety Data Sheet (SDS) before handling.[14] Obtain

special instructions before use.[14]

Grounding: Ground and bond containers and receiving equipment during transfer to prevent

static discharge.[5][14]

Environment: Use only in a well-ventilated area, away from heat, sparks, open flames, and

other ignition sources.[10][14] No smoking is permitted in the handling area.[5][14]

Tools: Use only non-sparking tools.[5][14]

Personal Contact: Avoid all personal contact, including inhalation of vapors and contact with

skin and eyes.[10][14]

Hygiene: Do not eat, drink, or smoke in work areas.[5] Wash hands thoroughly after

handling.[5][10][14] Work clothes should be laundered separately.[14]

Experimental Protocol: Safe Storage

Container: Keep the container tightly closed and securely sealed when not in use.[7][10][14]

Ensure containers are clearly labeled.[14]

Location: Store in a cool, dry, well-ventilated, and segregated area.[12][14] Recommended

storage temperature is between 15-22 °C.[5]

Conditions to Avoid: Protect from sunlight.[5] Keep away from heat and all sources of

ignition.[5][7]

Incompatible Materials: Store away from strong oxidizing agents and strong bases.[7][13]

Container Material: Use approved packaging for flammable liquids.[5][14] Avoid using

aluminum or galvanized containers.[14]
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Workflow for Safe Handling of Bromocyclopentane.

Emergency Procedures
Immediate and appropriate response during an emergency is crucial to minimizing harm.

Methodology: First Aid Measures

General Advice: If symptoms persist or in case of doubt, seek medical attention and show

the Safety Data Sheet to the physician.[7][8]

Inhalation: Remove the person to fresh air.[7][13] If breathing is difficult or stops, provide

artificial respiration and seek immediate medical attention.[7][8]

Skin Contact: Take off immediately all contaminated clothing.[7] Rinse skin with plenty of

water and soap for at least 15 minutes.[5][7][13] If skin irritation persists, call a physician.[7]

[13]

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[7] Remove contact lenses if present and easy to do.[5] Get medical attention.[7]

Ingestion: Do NOT induce vomiting.[5][8] Clean mouth with water and drink plenty of water

afterwards.[7][13] Never give anything by mouth to an unconscious person.[8]

Methodology: Fire-Fighting Measures

Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical powder, alcohol-

resistant foam, or water spray to cool containers.[5][7][8]

Unsuitable Extinguishing Media: Do not use a direct water jet, as it may spread the fire.[5]

[15]
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Specific Hazards: Vapors are heavier than air and may travel along the ground to a source of

ignition.[5][11] Vapors may form explosive mixtures with air.[5] Hazardous combustion

products include carbon oxides (CO, CO₂) and hydrogen bromide gas.[5][8][15]

Protective Actions: Firefighters should wear self-contained breathing apparatus (SCBA) and

full protective gear.[8][15]

Methodology: Accidental Release Measures

Personal Precautions: Remove all sources of ignition.[8][10] Ensure adequate ventilation.[10]

Avoid breathing vapors and contact with skin or eyes.[8][14] Wear appropriate personal

protective equipment.[14]

Environmental Precautions: Prevent the product from entering drains, sewers, or waterways.

[6][10][15]

Containment and Cleaning: Contain the spill using an inert, non-combustible absorbent

material such as sand, earth, or vermiculite.[12][14]

Collection: Collect the absorbed material using non-sparking tools and place it into a

suitable, labeled container for disposal.[5][14]

Disposal Considerations
Waste disposal must be conducted in strict accordance with all federal, state, and local

environmental regulations.[12]

Protocol for Disposal:

Classification: This material is a flammable hazardous waste.

Procedure: Do not dispose of it into sewer systems.[14] Offer surplus and non-recyclable

solutions to a licensed disposal company.[8] Consider disposal via a chemical incinerator

equipped with an afterburner and scrubber, taking extra care due to its flammability.[8]

Containers: Dispose of contaminated packaging as unused product.[8]

Conclusion
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Bromocyclopentane is a valuable chemical intermediate whose utility is matched by its

hazards. As a flammable liquid and skin irritant with incompletely characterized toxicological

properties, its handling demands the utmost respect and caution. By implementing robust

engineering controls, consistently using appropriate personal protective equipment, and

adhering to the detailed procedures for handling, storage, and emergency response outlined in

this guide, researchers can mitigate the risks and ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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